Cas no 103844-15-1 (1,3-Benzodioxole, 5-[(phenylthio)methyl]-)

• Product Name: 1,3-Benzodioxole, 5-[(phenylthio)methyl]-
• CAS No: 103844-15-1
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• CID: 1143594
• PubChem ID: 323458
• Update Time: 2025-04-20

1,3-Benzodioxole, 5-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-[(phenylthio)methyl]-
• 5-(phenylsulfanylmethyl)-1,3-benzodioxole
• 1,3-Benzodioxol-5-ylmethyl phenyl sulfide
• NSC-283811
• NSC283811
• NSC-648081
• 5-((Phenylthio)methyl)-1,3-benzodioxole
• NSC648081
• DTXSID30314460
• 103844-15-1

• Inchi： 1S/C14H12O2S/c1-2-4-12(5-3-1)17-9-11-6-7-13-14(8-11)16-10-15-13/h1-8H,9-10H2
• InChI Key： FAYJVIDGZQQYJC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 244.05580079g/mol
• Monoisotopic Mass: 244.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles